Cas no 926257-64-9 (1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine)

• Product Name: 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine
• CAS No: 926257-64-9
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 5054815
• Update Time: 2025-08-03

1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-bromothiophen-2-yl)methyl]-1H-pyrazol-5-amine
• SMR000264682
• 2-[(5-bromothiophen-2-yl)methyl]pyrazol-3-amine
• MLS000417886
• HMS2569H11
• Z57987855
• 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine

• Inchi： 1S/C8H8BrN3S/c9-7-2-1-6(13-7)5-12-8(10)3-4-11-12/h1-4H,5,10H2
• InChI Key： LFIUCBDDKZDSMD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2C(=CC=N2)N)S1

Computed Properties

• Exact Mass: 256.96223 g/mol
• Monoisotopic Mass: 256.96223 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 258.14
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1

1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine

Introduction to 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine (CAS No. 926257-64-9)

1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 926257-64-9, represents a novel heterocyclic structure that combines a thiophene ring with a pyrazole moiety, linked by a methyl group. The presence of a bromine substituent on the thiophene ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The unique combination of these structural elements positions this compound as a promising candidate for further exploration in drug discovery and development.

The significance of 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine lies in its potential applications across various therapeutic areas. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The pyrazole core is particularly well-studied for its biological activity, often exhibiting properties such as anti-inflammatory, antiviral, and anticancer effects. The incorporation of a thiophene ring into this framework introduces additional pharmacological potential, as thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial and antifungal properties.

In the context of modern drug design, the bromine substituent on the thiophene ring plays a crucial role. It serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. These reactions allow for the introduction of diverse functional groups, enabling the creation of novel analogs with tailored biological activities. The reactivity of the bromine atom also makes this compound suitable for use in library synthesis efforts, where large numbers of derivatives can be generated rapidly to identify lead compounds for further optimization.

Recent studies have demonstrated the utility of 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have explored its potential as an inhibitor of enzymes involved in cancer progression. The pyrazole-thiophene scaffold is well-suited for interacting with biological targets due to its ability to mimic natural substrates and disrupt enzyme function. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against kinases and other enzymes implicated in tumor growth and metastasis.

The pharmacokinetic properties of 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical efficacy and safety profile. Initial pharmacokinetic studies have indicated that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for further development into an oral therapeutic agent. Further research is needed to fully characterize its ADME properties and to identify any potential liabilities that may need to be addressed during drug development.

The synthetic accessibility of 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine is another factor that contributes to its appeal as a research tool and potential drug candidate. The compound can be synthesized through well-established routes that involve the coupling of commercially available precursors. This accessibility allows researchers to produce sufficient quantities for both preclinical studies and scale-up considerations without significant synthetic challenges. The availability of starting materials also facilitates rapid screening and optimization efforts, which are essential in the early stages of drug discovery.

From a chemical biology perspective, 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-amine offers insights into the structure-function relationships within heterocyclic systems. By studying how modifications to this core structure affect its biological activity, researchers can gain valuable insights into the mechanisms by which these compounds interact with biological targets. This information can be used to guide the design of next-generation compounds with improved potency, selectivity, and pharmacokinetic profiles.

The integration of computational methods into the study of 1-(5-Bromothiophen-2-yl)methyl-1H-pyrazol-5-am ine has accelerated progress in understanding its potential applications. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets at the atomic level. These simulations provide critical insights into binding modes and interactions that can guide experimental efforts and help optimize lead compounds for clinical development.

In conclusion, 1-(5-Bromothiophen -2 - ylmethyl - 1 H - pyrazol - 5 - am ine) (CAS No . 926257 -64 -9) represents a promising scaffold with significant potential in pharmaceutical research . Its unique structural features , combined with its reactivity and synthetic accessibility , make it an attractive candidate for further exploration . As our understanding of heterocyclic chemistry continues to advance , compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents .